Cas no 40150-21-8 (1h-benzotriazol-1-ol)

• Product Name: 1h-benzotriazol-1-ol
• CAS No: 40150-21-8
• MF: C₆H₄N₃NaO
• MW: 157.105231285095
• CID: 1514966
• PubChem ID: 23722410
• Update Time: 2025-04-21

1h-benzotriazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazol-1-ol
• 1-HYDROXYBENZOTRIAZOLE
• sodium;1-oxidobenzotriazole
• 40150-21-8
• 1H-Benzotriazole, 1-hydroxy-, sodium salt
• 1H-Benzotriazole, 1-hydroxy-, sodium salt (1:1)
• 1-Hydroxybenzotriazole, sodium salt
• JAXXZGROYBREJM-UHFFFAOYSA-N
• 1h-benzotriazol-1-ol

• Inchi： 1S/C6H4N3O.Na/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4H;/q-1;+1
• InChI Key： JAXXZGROYBREJM-UHFFFAOYSA-N
• SMILES： [Na+].[O-]N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 135.043262
• Monoisotopic Mass: 135.043262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9